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Compound of Interest

Compound Name: Bis(2-ethyloctyl) phthalate

Cat. No.: B15175376

This document provides essential safety and logistical information for the proper handling and
disposal of bis(2-ethylhexyl) phthalate (DEHP) in a laboratory setting. Adherence to these
procedures is critical to ensure personnel safety and environmental compliance.

Hazard Identification and Regulatory Overview

Bis(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer that poses significant health and
environmental risks. It is classified as a substance that may damage fertility or the unborn child
and is suspected of causing cancer.[1][2][3][4] Due to its toxicity and persistence, DEHP is
regulated as a hazardous substance, and its disposal must comply with local, regional, and
national environmental protection legislation.[1][5] DEHP is considered an environmentally
hazardous substance, very toxic to aquatic life.[3] Improper disposal, such as release into
drains or municipal landfills, can lead to environmental contamination of soil and water.[2][3][6]

Quantitative Data and Specifications

The following table summarizes key quantitative data relevant to the safe handling and
disposal of DEHP.
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Parameter

Value

Source

UN Number

3082

[3]

UN Proper Shipping Name

ENVIRONMENTALLY
HAZARDOUS SUBSTANCE,
LIQUID, N.O.S. (bis(2-
ethylhexyl) phthalate)

[3]

Transport Hazard Class

9 (Environmentally Hazardous)

[3]

Packing Group

Il (Substance presenting low

danger)

[3]

Occupational Exposure Limit
(OEL)

5 mg/m3 (8 h TWA)

[1]

Flash Point

195 °C /383 °F

[4]

Aquatic Toxicity (Acute)

LC50 (fish): >0.16 mg/l (96 h)
EC50 (algae): >0.003 mg/l (72
h)

[3]

Standard Operating Protocol for DEHP Waste

Disposal

This protocol outlines the step-by-step procedure for the safe disposal of DEHP from laboratory

operations.

3.1 Personnel Protective Equipment (PPE)

o Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).[7]

e Eye Protection: Use safety goggles or a face shield.[7]

o Lab Coat: A flame-resistant lab coat is required to protect skin and clothing.[7]

3.2 Waste Segregation and Collection
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« ldentify Waste: All solutions containing DEHP, contaminated materials (e.g., gloves,
absorbent pads, pipette tips), and empty containers must be treated as hazardous waste.[1]

[8]

e Segregate at Source: Do not mix DEHP waste with non-hazardous waste.[5][9] Store
separately from incompatible materials such as strong oxidizers, strong bases, and acids.[1]
[10]

o Use Designated Containers:

o Collect liquid DEHP waste in a dedicated, leak-proof, and chemically compatible container.

[51[7]
o Ensure the container is in good condition and has a secure, tight-fitting lid.[5][10]

o Collect solid waste (contaminated gloves, wipes, etc.) in a separate, clearly labeled, and
sealed container.[8]

3.3 Container Labeling and Storage

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "bis(2-ethylhexyl) phthalate," and the appropriate hazard pictograms (e.qg.,
health hazard, environmental hazard).[7]

o Storage:

o Store waste containers in a designated, well-ventilated, cool, and dry secondary
containment area.[1][10]

o The storage location should be away from heat sources, open flames, and high-traffic
areas.[1][10]

o Ensure containers are stored in a locked-up or otherwise secured location to prevent
unauthorized access.[4]

3.4 Final Disposal
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» Professional Disposal: DEHP waste must be disposed of through a licensed and approved
hazardous waste disposal company.[4][8] Do not pour DEHP waste down the drain or
dispose of it with regular household or laboratory trash.[3][9][11]

o Contaminated Packaging: Dispose of empty or contaminated product containers in the same
manner as the chemical waste itself.[3][8]

o Documentation: Maintain a log of all hazardous waste generated, including quantities and
disposal dates, to comply with regulatory requirements.[5]
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DEHP Waste Disposal Workflow

Generation of DEHP Waste
(Liquid, Solid, Contaminated ltems)

Segregate from Incompatible
Chemicals and General Waste

Place in Labeled, Compatible,
and Sealed Waste Container

Store in Secure, Ventilated
Secondary Containment Area

Arrange Pickup by Licensed
Hazardous Waste Disposal Company

Document Waste for
Regulatory Compliance

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of DEHP waste.
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Emergency Protocol for DEHP Spills

In the event of a spill, immediate and correct action is crucial to mitigate exposure and
environmental contamination.

4.1 Spill Response

o Alert & Evacuate: Immediately alert personnel in the vicinity. Evacuate the affected area if
the spill is large or in a poorly ventilated space.[9]

o Ventilate: Ensure the area is well-ventilated. Use a fume hood if the spill occurs within one.

[7]

o Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains or waterways.[3][8]

o Absorb: Use an inert, non-combustible absorbent material such as sand, silica gel, or a
universal binder to soak up the spill.[8][10] Do not use combustible materials like sawdust.[1]

o Collect Waste: Carefully collect the absorbed material and contaminated items using non-
sparking tools and place them into a suitable, labeled container for hazardous waste
disposal.[10]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: The collected spill cleanup material must be disposed of as hazardous waste
following the protocol in Section 3.0.[8]
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Caption: Step-by-step emergency response workflow for DEHP spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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